Cas no 1219454-19-9 (4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile)

4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile structure

1219454-19-9 structure

Product Name:4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile

CAS No:1219454-19-9

MF:C₁₃H₇F₃N₂

MW:248.203293085098

MDL:MFCD30725899

CID:4783975

Update Time:2026-02-27

4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Trifluoromethylphenyl)-pyridine-2-carbonitrile
- 4-(3-trifluoromethylphenyl)pyridine-2-carbonitrile
- 4-(3-Trifluoromethyl-phenyl)-pyridine-2-carbonitrile
- 4-[3-(trifluoromethyl)phenyl]pyridine-2-carbonitrile
- 4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile
- MDL： MFCD30725899
- Inchi： 1S/C13H7F3N2/c14-13(15,16)11-3-1-2-9(6-11)10-4-5-18-12(7-10)8-17/h1-7H
- InChI Key： XTEGVOYCKWQTJQ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)C1C=CN=C(C#N)C=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 331
XLogP3: 3.4
Topological Polar Surface Area: 36.7

4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB475201-1 g	4-(3-Trifluoromethyl-phenyl)-pyridine-2-carbonitrile	1219454-19-9		1g	€547.60	2022-06-10
Matrix Scientific	180749-1g	4-(3-Trifluoromethylphenyl)-pyridine-2-carbonitrile, 95%+	1219454-19-9	95%	1g	$877.00	2023-09-07
abcr	AB475201-1g	4-(3-Trifluoromethyl-phenyl)-pyridine-2-carbonitrile; .	1219454-19-9		1g	€651.60	2024-08-03
abcr	AB475201-5g	4-(3-Trifluoromethyl-phenyl)-pyridine-2-carbonitrile; .	1219454-19-9		5g	€1846.50	2024-08-03

4-(3-Trifluoromethylphenyl)pyridine-2-carbonitrile Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

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